3-Amino-3-deoxydigoxigenin hemisuccinamide, succinimidyl ester
3-Amino-3-deoxydigoxigenin hemisuccinamide, succinimidyl ester
Brand Name:
Vulcanchem
CAS No.:
216299-46-6
VCID:
VC0131819
InChI:
InChI=1S/C31H42N2O9/c1-29-11-9-19(32-24(35)5-8-27(38)42-33-25(36)6-7-26(33)37)14-18(29)3-4-21-22(29)15-23(34)30(2)20(10-12-31(21,30)40)17-13-28(39)41-16-17/h13,18-23,34,40H,3-12,14-16H2,1-2H3,(H,32,35)/t18-,19+,20-,21-,22+,23-,29+,30+,31+/m1/s1
SMILES:
CC12CCC(CC1CCC3C2CC(C4(C3(CCC4C5=CC(=O)OC5)O)C)O)NC(=O)CCC(=O)ON6C(=O)CCC6=O
Molecular Formula:
C31H42N2O9
Molecular Weight:
586.682
3-Amino-3-deoxydigoxigenin hemisuccinamide, succinimidyl ester
CAS No.: 216299-46-6
Cat. No.: VC0131819
Molecular Formula: C31H42N2O9
Molecular Weight: 586.682
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 216299-46-6 |
|---|---|
| Molecular Formula | C31H42N2O9 |
| Molecular Weight | 586.682 |
| IUPAC Name | (2,5-dioxopyrrolidin-1-yl) 4-[[(3S,5R,8R,9S,10S,12R,13S,14S,17R)-12,14-dihydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl]amino]-4-oxobutanoate |
| Standard InChI | InChI=1S/C31H42N2O9/c1-29-11-9-19(32-24(35)5-8-27(38)42-33-25(36)6-7-26(33)37)14-18(29)3-4-21-22(29)15-23(34)30(2)20(10-12-31(21,30)40)17-13-28(39)41-16-17/h13,18-23,34,40H,3-12,14-16H2,1-2H3,(H,32,35)/t18-,19+,20-,21-,22+,23-,29+,30+,31+/m1/s1 |
| Standard InChI Key | AVQGRLJRQILBRQ-ZCIIQETRSA-N |
| SMILES | CC12CCC(CC1CCC3C2CC(C4(C3(CCC4C5=CC(=O)OC5)O)C)O)NC(=O)CCC(=O)ON6C(=O)CCC6=O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator